Cas no 1698700-23-0 (Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl-)

• Product Name: Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl-
• CAS No: 1698700-23-0
• MF: C₁₀H₂₃ClSi
• MW: 206.82812333107
• CID: 5283444
• Update Time: 2025-10-17

Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl-

• Inchi： 1S/C10H23ClSi/c1-6-7-10(2,8-11)9-12(3,4)5/h6-9H2,1-5H3
• InChI Key： ADXNQAOVZXGKGX-UHFFFAOYSA-N
• SMILES： [Si](CC(CCl)(C)CCC)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl-

Research Brief on Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl- (CAS: 1698700-23-0) in Chemical and Biomedical Applications

Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl- (CAS: 1698700-23-0) is a specialized organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, material science, and biomedical research. This research brief aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, properties, and potential applications in the pharmaceutical and biomedical fields.

The compound's unique structure, featuring a chloromethyl group and a trimethylsilyl moiety, makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel silicon-based polymers and hybrid materials, which exhibit enhanced thermal stability and mechanical properties. Additionally, its reactivity with various nucleophiles has been exploited to create functionalized silanes for targeted drug delivery systems.

In the biomedical sector, Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl- has been investigated for its potential in surface modification of medical devices. Researchers have demonstrated that coatings derived from this silane can improve biocompatibility and reduce bacterial adhesion, thereby minimizing the risk of infections in implantable devices. Furthermore, its application in the functionalization of nanoparticles for cancer therapy has shown promising results in preclinical studies.

Recent publications have also explored the compound's role in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this silane derivative as a key building block in the development of protease inhibitors with potential antiviral properties. The study highlighted the compound's ability to introduce steric and electronic effects that enhance the binding affinity of the inhibitors to their target enzymes.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl-. Researchers are actively working on developing more efficient catalytic systems and greener synthetic routes to address these issues. Future directions may include exploring its applications in gene delivery systems and as a crosslinking agent in biodegradable polymers.

In conclusion, Silane, [2-(chloromethyl)-2-methylpentyl]trimethyl- (CAS: 1698700-23-0) represents a promising compound with diverse applications in chemical and biomedical research. Continued investigation into its properties and potential uses is expected to yield further breakthroughs, particularly in drug development and advanced materials science.